Cas no 1158362-82-3 ((2-Methylpropyl)[(2,4,5-trimethoxyphenyl)methyl]amine hydrochloride)

• Product Name: (2-Methylpropyl)[(2,4,5-trimethoxyphenyl)methyl]amine hydrochloride
• CAS No: 1158362-82-3
• MF: C₁₄H₂₄ClNO₃
• MW: 289.798263549805
• MDL: MFCD07109688
• CID: 4681838
• Update Time: 2025-10-21

(2-Methylpropyl)[(2,4,5-trimethoxyphenyl)methyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Methylpropyl)[(2,4,5-trimethoxyphenyl)methyl]amine hydrochloride
• Cl.COC1=CC(CNCC(C)C)=C(OC)C=C1OC
• N-Isobutyl-N-(2,4,5-trimethoxybenzyl)amine hydrochloride

• MDL： MFCD07109688
• Inchi： 1S/C14H23NO3.ClH/c1-10(2)8-15-9-11-6-13(17-4)14(18-5)7-12(11)16-3;/h6-7,10,15H,8-9H2,1-5H3;1H
• InChI Key： AORGDMOWUPEUFU-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=C(C(=CC=1CNCC(C)C)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 223
• Topological Polar Surface Area: 39.7

Additional information on (2-Methylpropyl)[(2,4,5-trimethoxyphenyl)methyl]amine hydrochloride

Comprehensive Overview of (2-Methylpropyl)[(2,4,5-trimethoxyphenyl)methyl]amine hydrochloride (CAS No. 1158362-82-3)

The compound (2-Methylpropyl)[(2,4,5-trimethoxyphenyl)methyl]amine hydrochloride (CAS No. 1158362-82-3) is a chemically synthesized amine derivative with a unique structural framework. This molecule features a 2,4,5-trimethoxyphenyl group attached to a methylene bridge, which is further linked to a 2-methylpropyl amine moiety. The hydrochloride salt form enhances its stability and solubility, making it suitable for various research applications. Its molecular formula and weight are key identifiers for researchers seeking precise chemical data.

In recent years, the interest in amine derivatives has surged due to their potential applications in medicinal chemistry and material science. The 2,4,5-trimethoxyphenyl group, in particular, is notable for its presence in bioactive compounds, which has led to increased scrutiny of this molecule in drug discovery projects. Researchers are exploring its role as a building block for novel pharmaceutical intermediates, aligning with the growing demand for innovative therapeutic agents.

The compound's CAS No. 1158362-82-3 serves as a critical reference in chemical databases, ensuring accurate identification across global research platforms. Its systematic name, (2-Methylpropyl)[(2,4,5-trimethoxyphenyl)methyl]amine hydrochloride, may appear complex, but it provides a clear description of its molecular structure. This level of detail is essential for scientists working on structure-activity relationship (SAR) studies or chemical synthesis optimization.

From an industrial perspective, the compound's synthesis and purification processes are of significant interest. Manufacturers and researchers often search for high-purity amine derivatives to ensure consistency in experimental outcomes. The hydrochloride salt form of this compound is particularly valued for its enhanced solubility in aqueous solutions, a property that facilitates its use in biological assays and formulation development.

Environmental and safety considerations are also paramount when handling (2-Methylpropyl)[(2,4,5-trimethoxyphenyl)methyl]amine hydrochloride. While it is not classified as a hazardous material, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. These precautions align with the broader industry focus on sustainable chemistry and green synthesis methods.

The compound's potential applications extend to analytical chemistry, where it may serve as a reference standard or a reagent in chromatographic methods. Its distinct UV absorption properties, attributed to the trimethoxyphenyl group, make it a candidate for spectroscopic analysis. This versatility underscores its relevance in both academic and industrial research settings.

In summary, (2-Methylpropyl)[(2,4,5-trimethoxyphenyl)methyl]amine hydrochloride (CAS No. 1158362-82-3) is a multifaceted compound with promising applications in drug development, material science, and analytical chemistry. Its well-defined structure and physicochemical properties make it a valuable tool for researchers aiming to advance their understanding of amine-based compounds and their derivatives.